Cas no 1213334-10-1 ((S)-2-(3,5-Dimethylphenyl)pyrrolidine)
(S)-2-(3,5-Dimethylphenyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-(3,5-Dimethylphenyl)pyrrolidine
- CS-0160039
- AM20020059
- (2S)-2-(3,5-dimethylphenyl)pyrrolidine
- F16975
- DTXSID70427462
- 1213334-10-1
- (S)-2-(3,5-Dimethyl-phenyl)pyrrolidine
- A24124
- MFCD07772459
- AS-47922
- AKOS015933251
- SCHEMBL25395851
-
- MDL: MFCD07772459
- Inchi: 1S/C12H17N/c1-9-6-10(2)8-11(7-9)12-4-3-5-13-12/h6-8,12-13H,3-5H2,1-2H3/t12-/m0/s1
- InChI Key: SHGUHZCFMGGKFO-LBPRGKRZSA-N
- SMILES: N1CCC[C@H]1C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 175.136099547g/mol
- Monoisotopic Mass: 175.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 12Ų
(S)-2-(3,5-Dimethylphenyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198317-250mg |
(S)-2-(3,5-Dimethylphenyl)pyrrolidine |
1213334-10-1 | 95% | 250mg |
$91 | 2023-11-22 | |
| Chemenu | CM198317-1g |
(S)-2-(3,5-Dimethylphenyl)pyrrolidine |
1213334-10-1 | 95% | 1g |
$358 | 2023-11-22 | |
| abcr | AB389189-100 mg |
(S)-2-(3,5-Dimethyl-phenyl)pyrrolidine |
1213334-10-1 | 100mg |
€280.00 | 2023-05-18 | ||
| abcr | AB389189-1 g |
(S)-2-(3,5-Dimethyl-phenyl)pyrrolidine |
1213334-10-1 | 1g |
€1147.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y0989543-5g |
(S)-2-(3,5-Dimethylphenyl)pyrrolidine |
1213334-10-1 | 95% | 5g |
$750 | 2024-08-02 | |
| eNovation Chemicals LLC | D957967-100mg |
(S)-2-(3,5-DIMETHYLPHENYL)PYRROLIDINE |
1213334-10-1 | 95% | 100mg |
$70 | 2024-06-07 | |
| eNovation Chemicals LLC | D957967-250mg |
(S)-2-(3,5-DIMETHYLPHENYL)PYRROLIDINE |
1213334-10-1 | 95% | 250mg |
$100 | 2024-06-07 | |
| eNovation Chemicals LLC | D957967-1g |
(S)-2-(3,5-DIMETHYLPHENYL)PYRROLIDINE |
1213334-10-1 | 95% | 1g |
$690 | 2023-05-17 | |
| Aaron | AR007R71-1g |
(S)-2-(3,5-Dimethylphenyl)pyrrolidine |
1213334-10-1 | 95% | 1g |
$216.00 | 2025-02-11 | |
| eNovation Chemicals LLC | D957967-100mg |
(S)-2-(3,5-DIMETHYLPHENYL)PYRROLIDINE |
1213334-10-1 | 95% | 100mg |
$75 | 2025-02-19 |
(S)-2-(3,5-Dimethylphenyl)pyrrolidine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (S)-2-(3,5-Dimethylphenyl)pyrrolidine
(S)-2-(3,5-Dimethylphenyl)pyrrolidine: A Comprehensive Overview
(S)-2-(3,5-Dimethylphenyl)pyrrolidine, also known by its CAS number 1213334-10-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a pyrrolidine derivative with a substituted phenyl group, making it a valuable molecule for various applications in drug discovery and chemical synthesis. The structure of this compound is characterized by a five-membered pyrrolidine ring fused with a 3,5-dimethylphenyl group, which contributes to its unique chemical properties and biological activity.
The synthesis of (S)-2-(3,5-Dimethylphenyl)pyrrolidine has been extensively studied, with researchers focusing on developing efficient and scalable methods for its preparation. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral environments. The use of organocatalysts and transition metal-catalyzed reactions has significantly improved the yield and selectivity of the synthesis process. These methods not only enhance the purity of the compound but also reduce the environmental impact of its production.
In terms of pharmacological properties, (S)-2-(3,5-Dimethylphenyl)pyrrolidine has shown promising results in preclinical studies. It exhibits selective binding to certain receptors, making it a potential candidate for the treatment of various diseases. Recent research has highlighted its role as a modulator of ion channels, which are critical in regulating cellular functions. This activity suggests that the compound could be developed into a therapeutic agent for conditions such as epilepsy and chronic pain.
The stereochemistry of this compound plays a pivotal role in its biological activity. The (S)-configuration ensures optimal interactions with target proteins, which is essential for achieving the desired pharmacological effects. Studies have demonstrated that the (S)-enantiomer exhibits superior activity compared to its (R)-counterpart, underscoring the importance of chirality in drug design.
Another area of interest is the application of (S)-2-(3,5-Dimethylphenyl)pyrrolidine in medicinal chemistry. Its structural versatility allows for further functionalization to explore new chemical space and discover novel bioactive molecules. Researchers have employed various strategies, including Suzuki coupling and Friedel-Crafts alkylation, to modify the phenyl ring and enhance the compound's therapeutic potential.
From an environmental standpoint, the degradation pathways and ecological impact of this compound are also under investigation. Understanding its biodegradability is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.
In conclusion, (S)-2-(3,5-Dimethylphenyl)pyrrolidine represents a compelling molecule with diverse applications in chemistry and medicine. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a promising candidate for future drug development. As research continues to unfold, this compound will undoubtedly contribute to the advancement of science and medicine.
1213334-10-1 ((S)-2-(3,5-Dimethylphenyl)pyrrolidine) Related Products
- 59347-91-0((2S)-2-phenylpyrrolidine)
- 650607-91-3(Pyrrolidine, 1-butyl-2,5-diphenyl-, (2S,5S)-)
- 650607-87-7(Pyrrolidine, 2,5-diphenyl-1-(phenylmethyl)-, (2S,5S)-)
- 72216-05-8(2-(3-Methylphenyl)pyrrolidine)
- 1270480-16-4(2-(3-Ethylphenyl)pyrrolidine)
- 1006-64-0(2-Phenylpyrrolidine)
- 62506-76-7(2-(4-Methylphenyl)pyrrolidine)
- 56523-47-8((2R)-2-phenylpyrrolidine)
- 295328-85-7((2S,5S)-2,5-Diphenylpyrrolidine)
- 155155-73-0((2R,5R)-2,5-Diphenylpyrrolidine)